methyl (6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl)carbamate
Overview
Description
“Methyl (6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl)carbamate” is a chemical compound that belongs to the class of organic compounds known as phenylpyridines . These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond . This compound is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed . This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .Scientific Research Applications
Medicinal Chemistry: Antiviral and Antibacterial Agents
Imidazo[1,2-a]pyridines, the core structure of the compound , are known for their antiviral and antibacterial properties . This makes them valuable in the development of new medications targeting a range of viral and bacterial infections. Their mechanism of action often involves interfering with the replication process of pathogens, providing a pathway for therapeutic intervention.
Pharmaceutical Development: Sedatives and Anxiolytics
Compounds containing the imidazo[1,2-a]pyridine unit have been commercialized as sedatives, such as Zolpidem , and anxiolytics like Alpidem . These drugs work by modulating GABA_A receptors, which are pivotal in the regulation of sleep and anxiety in the central nervous system.
Oncology: Anticancer Research
The imidazo[1,2-a]pyridine derivatives exhibit anticancer activities, making them a focus of oncological research . They may act as cyclin-dependent kinase (CDK) inhibitors, disrupting the cell cycle of cancer cells and inducing apoptosis, which is a programmed cell death crucial for cancer treatment.
Gastroenterology: Antiulcer Medications
Research has shown that imidazo[1,2-a]pyridine compounds have antiulcer effects . They can be utilized to develop drugs that reduce gastric acid secretion or enhance mucosal defense, thus providing relief from ulcer symptoms and promoting healing.
Neurology: Calcium Channel Blockers
These compounds are also explored as calcium channel blockers . In neurology, this application is significant as it can lead to the development of treatments for various neurological disorders, including epilepsy and neuropathic pain, where calcium ion dysregulation is a contributing factor.
Cardiology: Heart Failure Drugs
The imidazo[1,2-a]pyridine moiety is a part of heart-failure drugs like Olprinone . These drugs improve cardiac output by reducing the preload and afterload on the heart, thus relieving symptoms associated with heart failure.
Environmental Chemistry: Green Synthesis
A solvent- and catalyst-free synthesis method for imidazo[1,2-a]pyridines under microwave irradiation has been developed, which is considered environmentally benign . This green chemistry approach is important for sustainable practices in chemical manufacturing.
Tuberculosis Treatment: Antituberculosis Properties
Lastly, these compounds have shown promise in treating tuberculosis due to their antituberculosis properties . They could potentially inhibit the growth of Mycobacterium tuberculosis, the bacterium responsible for the disease.
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Mode of Action
It’s known that imidazo[1,2-a]pyridine analogues interact with their targets to inhibit their function . The nature of the substituent in the C6 position of the imidazo[1,2-a]pyridine ring was found to be responsible for the compound’s activity .
Biochemical Pathways
Imidazo[1,2-a]pyridine analogues are known to affect various biochemical pathways related to the function of their targets .
Pharmacokinetics
A compound with a 2-ethyl-6-chloro imidazo[1,2-a]pyridine ring was found to have good microsomal stability (t 1/2 – human 83 min and mouse 63 min) .
Result of Action
Imidazo[1,2-a]pyridine analogues are known to have significant activity against mdr-tb and xdr-tb .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the synthesis of imidazo[1,2-a]pyridines has been achieved under microwave irradiation in a solvent- and catalyst-free method . This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .
properties
IUPAC Name |
methyl N-(6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl)carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O2/c1-21-15(20)18-14-13(10-5-3-2-4-6-10)17-12-8-7-11(16)9-19(12)14/h2-9H,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGWVLAJUEREYOA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC1=C(N=C2N1C=C(C=C2)Cl)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501331431 | |
Record name | methyl N-(6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501331431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
2.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47202679 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
(6-Chloro-2-phenyl-imidazo[1,2-a]pyridin-3-yl)-carbamic acid methyl ester | |
CAS RN |
335418-66-1 | |
Record name | methyl N-(6-chloro-2-phenylimidazo[1,2-a]pyridin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501331431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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